Cas no 27151-01-5 (2-Oxazolamine,4,5-dihydro-N-phenyl-)

• Product Name: 2-Oxazolamine,4,5-dihydro-N-phenyl-
• CAS No: 27151-01-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 269739
• PubChem ID: 33718
• Update Time: 2025-04-19

2-Oxazolamine,4,5-dihydro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine,4,5-dihydro-N-phenyl-
• (4,5-Dihydro-oxazol-2-yl)-phenyl-amin
• (4,5-dihydro-oxazol-2-yl)-phenyl-amine
• 2-Anilino-2-oxazoline
• 4,5-dihydro-N-phenyl-2-oxazolamine
• ANILINE, N-(2-OXAZOLIN-2-YL)-
• N-(2-Oxazolinyl)aniline
• NSC160004
• Oxazole, 4,5-dihydro-2-phenylamino-
• SureCN1852745
• SureCN7171231
• SureCN7171234
• 2-Phenyliminooxazolidine
• 2-OXAZOLINE, 2-ANILINO-
• OXAZOLIDINE, 2-(PHENYLIMINO)-
• NSC-160004
• AKOS006278433
• SCHEMBL1852745
• SCHEMBL17728316
• DTXSID30181619
• NSC 160004
• TYG70FN2WE
• UNII-TYG70FN2WE
• 2-(PHENYLIMINO)-1,3-OXAZOLIDINE
• 2-Oxazolamine, 4,5-dihydro-N-phenyl-
• oxazolinylaniline
• CHEMBL498826
• 2-N-PHENYLAMINO-2-OXAZOLINE
• 27151-01-5

• Inchi： 1S/C9H10N2O/c1-2-4-8(5-3-1)11-9-10-6-7-12-9/h1-5H,6-7H2,(H,10,11)
• InChI Key： CIDMUJMGDBSMQW-UHFFFAOYSA-N
• SMILES： O1C(=NCC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.19
• Boiling Point: 249.3°Cat760mmHg
• Flash Point: 104.6°C
• Refractive Index: 1.596
• PSA: 33.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines